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Compound of Interest

Compound Name: fVF-2

Cat. No.: B1192759 Get Quote

Disclaimer: The following information is provided for Vanadium(II) Fluoride (VF₂), as the term

"fVF-2" does not correspond to a standard chemical identifier. It is presumed that "fVF-2" is a

typographical error or an internal designation for VF₂. Always confirm the identity of a chemical

and consult its specific Safety Data Sheet (SDS) before handling or disposal.

The proper disposal of Vanadium(II) Fluoride and other vanadium compounds is critical to

ensure the safety of laboratory personnel and to prevent environmental contamination.

Vanadium compounds are generally classified as hazardous waste and must be managed by

licensed hazardous waste disposal services.[1][2] Direct disposal into drains or regular trash is

strictly prohibited.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE). Work should be conducted in a well-ventilated area, such as a

chemical fume hood, to minimize the risk of inhalation.[1][3]

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[4]

Body Protection: A fully buttoned laboratory coat or a chemical-resistant apron.[1]
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Respiratory Protection: A properly fitted respirator may be necessary if there is a risk of

generating dust or aerosols.[1]

Quantitative Data for Hazard Assessment
The following table summarizes key hazard information for vanadium and fluoride compounds,

which should inform handling and disposal procedures.

Property Value / Classification

Hazard Class Toxic, Corrosive[5][6][7]

GHS Hazard Statements

H301 (Toxic if swallowed), H314 (Causes

severe skin burns and eye damage), H331

(Fatal if inhaled - for related compounds)[5]

Workplace Exposure Limits OSHA (for Sodium Fluoride): TWA 2.5 mg/m³[4]

Waste Classification Hazardous Waste[2][5]

Step-by-Step Disposal Protocol for Vanadium(II)
Fluoride Waste
The standard and safest method for the disposal of VF₂ is to prepare it for collection by a

certified hazardous waste management company.[1] The following protocol outlines the

necessary steps for this preparation.

Experimental Protocol: Waste Segregation and Packaging

Waste Segregation:

Collect all VF₂ waste, including contaminated consumables (e.g., pipette tips, weighing

boats) and excess solid material, in a dedicated waste container.[8]

Crucially, do not mix VF₂ waste with other chemical waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.[1]

Incompatible materials can lead to dangerous reactions.
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Container Selection:

Use a chemically compatible, leak-proof, and sealable container for waste collection.[1] A

high-density polyethylene (HDPE) container is a suitable option.

Ensure the container is in good condition, free from cracks or damage.

Waste Transfer:

For solid VF₂ waste, carefully transfer the material into the designated container,

minimizing the creation of dust.[3]

If dealing with a solution containing VF₂, use a funnel to prevent spills during transfer.

Labeling:

Clearly label the waste container with the following information as soon as the first piece of

waste is added:[1][4]

The words "Hazardous Waste"

The full chemical name: "Vanadium(II) Fluoride"

The CAS Number: 13842-80-3

Associated Hazards: "Toxic," "Corrosive"

The date of accumulation.

An approximate quantity of the waste.

Storage:

Securely seal the waste container.

Store the container in a designated, secure hazardous waste accumulation area that is

well-ventilated and inaccessible to unauthorized personnel.[1]

Store away from incompatible materials such as strong acids.[4]
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Arranging for Disposal:

Contact your institution's EHS office or a certified hazardous waste disposal contractor to

schedule a pickup.[1]

Provide the contractor with all the information from the waste label and follow any

additional packaging or transportation instructions they provide.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Vanadium(II)

Fluoride waste.
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Start: VF₂ Waste Generated

1. Don Appropriate PPE

2. Segregate VF₂ Waste

3. Select Compatible Container

4. Transfer Waste to Container

5. Label Container as Hazardous Waste

6. Store in Designated Area

7. Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

VF₂ Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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